Cas no 10311-61-2 (N,N'-Di-p-tolylbenzidine)

• Product Name: N,N'-Di-p-tolylbenzidine
• CAS No: 10311-61-2
• MF: C₂₆H₂₄N₂
• MW: 364.482166290283
• MDL: MFCD09833311
• CID: 118524
• Update Time: 2024-11-04

N,N'-Di-p-tolylbenzidine Chemical and Physical Properties

Names and Identifiers

• N4,N4'-Di-p-tolyl-[1,1'-biphenyl]-4,4'-diamine
• N,N'-Di-p-tolylbenzidine
• [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis(4-methylphenyl)-
• 4-methyl-N-[4-[4-(4-methylanilino)phenyl]phenyl]aniline
• N,N′-Di-p-tolylbenzidine
• N,N'-Bis(4-methylphenyl)benzidine
• N,N'-Bis(4-methylphenyl)-[1,1'-biphenyl]-4,4'-diamine
• N'-Di-(4-methyl-phenyl)-benzidine
• N,N'-Di-(4-methyl-phenyl)-benzidine
• AK130301
• [1,1'-Biphenyl]-4,4'-diamine, N,N'-bis(4-methylphenyl)-
• N,N\\'-Di-p-tolylbenzidine
• YUPJJGHTTBDCIK-UHFFFAOYSA-N
• N,N'-Di-(4-methylphenyl)benzidine
• 7215AJ
• SY037127
• AX8141932

• MDL： MFCD09833311
• Inchi： 1S/C26H24N2/c1-19-3-11-23(12-4-19)27-25-15-7-21(8-16-25)22-9-17-26(18-10-22)28-24-13-5-20(2)6-14-24/h3-18,27-28H,1-2H3
• InChI Key： YUPJJGHTTBDCIK-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 364.19400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: Not available
• Density: 1.141
• Melting Point: 237.0 to 243.0 deg-C
• Boiling Point: 562.5℃ at 760 mmHg
• PSA: 24.06000
• LogP: 7.60360
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides